Benzene, 1-[(6-bromohexyl)oxy]-4-chloro-

• IUPAC Name: 1-(6-bromohexoxy)-4-chlorobenzene
• InChI: InChI=1S/C12H16BrClO/c13-9-3-1-2-4-10-15-12-7-5-11(14)6-8-12/h5-8H,1-4,9-10H2
• InChI Key: ZMQHIXINZCKMJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCCCBr)Cl
• Molecular Formula: C12H16BrClO
• DSSTOX Substance ID: DTXSID80466281
• Molecular Weight: 291.61 g/mol
• CAS No.: 37136-99-5

Description

Benzene, 1-[(6-bromohexyl)oxy]-4-chloro- is an organic compound with the molecular formula C12H16BrClO It is a derivative of benzene, where a 6-bromohexyl group is attached to the benzene ring through an oxygen atom, and a chlorine atom is substituted at the para position relative to the oxygen linkage

Scientific Research Applications

Benzene, 1-[(6-bromohexyl)oxy]-4-chloro- has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Material Science: The compound can be used in the development of novel materials with specific properties, such as polymers or liquid crystals.

Medicinal Chemistry: It may be explored for its potential biological activity and used in the design of new pharmaceuticals.

Chemical Biology: The compound can be used as a probe to study biological systems, particularly in the context of receptor-ligand interactions.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound are P261, P305+351+338, and P302+352.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzene, 1-[(6-bromohexyl)oxy]-4-chloro- typically involves the following steps:

Starting Materials: The synthesis begins with 4-chlorophenol and 6-bromohexanol.

Etherification Reaction: The 4-chlorophenol undergoes an etherification reaction with 6-bromohexanol in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent like dimethylformamide (DMF) at elevated temperatures.

Purification: The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions for higher yields and purity, as well as implementing continuous flow processes to enhance efficiency and safety.

Types of Reactions:

Substitution Reactions: The bromine atom in the 6-bromohexyl group can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although specific conditions and reagents would depend on the desired transformation.

Coupling Reactions: The benzene ring can undergo coupling reactions such as Suzuki-Miyaura coupling, especially if the bromine atom is replaced with a boronic acid derivative.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiocyanate, and various amines.

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products:

Substitution Products: Depending on the nucleophile, products can include azides, thiocyanates, and amines.

Oxidation Products: Oxidation can lead to the formation of carboxylic acids or ketones.

Reduction Products: Reduction typically yields alcohols or alkanes.

Mechanism of Action

The mechanism of action of Benzene, 1-[(6-bromohexyl)oxy]-4-chloro- depends on its specific application. In organic synthesis, it acts as a versatile intermediate that can undergo various chemical transformations. In biological systems, its mechanism would involve interactions with specific molecular targets, such as enzymes or receptors, although detailed studies would be required to elucidate these pathways.

Comparison with Similar Compounds

• Benzene, 1-[(6-bromohexyl)oxy]-4-nitro-
• Benzene, 1-[(6-bromohexyl)oxy]-4-methoxy-
• Benzene, 1,4-bis[(6-bromohexyl)oxy]-

Comparison:

• Benzene, 1-[(6-bromohexyl)oxy]-4-nitro- has a nitro group instead of a chlorine atom, which can significantly alter its reactivity and potential applications.
• Benzene, 1-[(6-bromohexyl)oxy]-4-methoxy- contains a methoxy group, which can influence its electronic properties and reactivity.
• Benzene, 1,4-bis[(6-bromohexyl)oxy]- has two 6-bromohexyl groups, making it more complex and potentially more versatile in synthesis.

Synthesis routes and methods

Procedure details

The intermediate 6-(4-chlorophenoxy)hexyl bromide was prepared from the potassium salt of 4-chlorophenol and 1,6-dibromohexane.